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Compound of Interest

Compound Name: Thiamethoxam

Cat. No.: B8817583

Assay Principle

The assay is a competitive immunoassay for the quantitative detection of Thiamethoxam. A
microtiter plate is pre-coated with a Thiamethoxam-protein conjugate. During the assay,
Thiamethoxam standards or samples are added to the wells, followed by a specific
monoclonal antibody against Thiamethoxam. The free Thiamethoxam in the standards or
samples competes with the Thiamethoxam conjugate coated on the plate for binding to the
limited amount of antibody.

After an incubation period, the unbound components are washed away. A secondary antibody
conjugated to horseradish peroxidase (HRP) is then added, which binds to the primary
antibody captured on the plate. Following another washing step, a substrate solution is added,
which develops a blue color in the presence of the HRP enzyme. The reaction is stopped by
the addition of a stop solution, which changes the color to yellow. The intensity of the color is
inversely proportional to the concentration of Thiamethoxam in the sample.[4] The absorbance
is measured at 450 nm using a microplate reader.
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1. Add 50 pL of Standards
or Prepared Samples to Wells

Y

2. Add 50 pL of Anti-Thiamethoxam
Antibody (mAb) to each well

Y

3. Seal Plate and Incubate
(e.g., 30 min at 37°C)

Y

4. Wash Plate 4-5 times
with 1x Wash Buffer

Y

5. Add 100 pL of HRP-conjugated
Secondary Antibody to each well

Y

6. Seal Plate and Incubate
(e.g., 30 min at 37°C)

Y

7. Wash Plate 4-5 times
with 1x Wash Buffer

Y

8. Add 100 pL of
TMB Substrate to each well

Y

9. Incubate in the dark
(e.g., 15 min at 37°C)

Y

10. Add 50 pL of
Stop Solution to each well

11. Read Absorbance at 450 nm
within 10 minutes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.rsc.org [rsc.org]

e 2. tandfonline.com [tandfonline.com]
3. tandfonline.com [tandfonline.com]
e 4. bosterbio.com [bosterbio.com]

« To cite this document: BenchChem. [Developing an ELISA kit for Thiamethoxam
environmental monitoring]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8817583#developing-an-elisa-kit-for-thiamethoxam-
environmental-monitoring]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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